3,5-dimethyl-N-((7-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl)methyl)isoxazole-4-carboxamide

• IUPAC Name: 3,5-dimethyl-N-[[7-(trifluoromethyl)-[1,2,4]triazolo[4,3-a]pyridin-3-yl]methyl]-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C14H12F3N5O2/c1-7-12(8(2)24-21-7)13(23)18-6-11-20-19-10-5-9(14(15,16)17)3-4-22(10)11/h3-5H,6H2,1-2H3,(H,18,23)
• InChI Key: QVDXZGUXUOFPAF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C)C(=O)NCC2=NN=C3N2C=CC(=C3)C(F)(F)F
• Molecular Formula: C14H12F3N5O2
• Molecular Weight: 339.27 g/mol

Description

The compound is a heterocyclic compound, which is a cyclic compound with at least two different elements as atom of ring members. It contains a triazole nucleus, which is a nitrogenous heterocyclic moiety with a molecular formula of C2H3N3. Triazole compounds are known for their versatile biological activities and are present as a central structural component in a number of drug classes.

Synthesis Analysis

The synthesis of similar triazole compounds has been reported in the literature. A common method involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido.

Molecular Structure Analysis

The molecular structure of the compound involves a five-membered aromatic azole chain, triazole compounds containing two carbon and three nitrogen atoms. These compounds are readily capable of binding in the biological system with a variety of enzymes and receptors.

Chemical Reactions Analysis

Triazole compounds are known for their reactivity and have been used as reagents for the synthesis of heterocyclic compounds. They can undergo condensation reactions and serve as precursors of nitrilimines, which can undergo cycloaddition with dipolarophiles.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been reported in the literature. For instance, the azo compound 10 has a remarkable measured density of 1.91 g cm −3 at 20 °C, excellent thermal stability (Td = 305 °C), and very good calculated detonation performance.

Scientific Research Applications

• Xue et al. .
• Cihan-Üstündag et al. prepared 4-alkyl-1-(5-fluoro-3-phenyl-1H-indole-2-carbonyl)thiosemicarbazide derivatives of indole, including those with the triazolo[4,3-a]pyridine moiety. .

Mechanism of Action

The mechanism of action of triazole compounds is largely dependent on their ability to bind in the biological system with a variety of enzymes and receptors. This makes them show versatile biological activities.

Future Directions

The future directions in the research and development of triazole compounds are promising. There is a continuous effort in developing novel medicines using these compounds. Their versatile biological activities make them potential candidates for the development of new drugs.